1-Bromo-4-(3-fluorocyclobutyl)benzene
Overview
Description
1-Bromo-4-(3-fluorocyclobutyl)benzene is a derivative of benzene, with a bromine atom bonded para to a fluorine atom . It is commonly used in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds .
Synthesis Analysis
The synthesis of 1-Bromo-4-(3-fluorocyclobutyl)benzene can involve electrophilic aromatic substitution reactions . The reaction involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged arenium intermediate .Molecular Structure Analysis
The molecular formula of 1-Bromo-4-(3-fluorocyclobutyl)benzene is C10H10BrF . The molecular weight is 229.09 .Chemical Reactions Analysis
The chemical reactions of 1-Bromo-4-(3-fluorocyclobutyl)benzene can involve electrophilic aromatic substitution reactions . The reaction involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged arenium intermediate .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Bromo-4-(3-fluorocyclobutyl)benzene include a molecular formula of C10H10BrF and a molecular weight of 229.09 .Scientific Research Applications
Palladium-Catalyzed Direct Arylations
1-Bromo-4-(3-fluorocyclobutyl)benzene: is used in palladium-catalyzed direct arylation reactions. This process allows for the efficient synthesis of polyfluoroalkoxy-substituted heteroarenes, which are crucial in the development of pharmaceuticals . The use of this compound in such reactions demonstrates high yields and cost-effectiveness, making it a valuable reagent in medicinal chemistry.
Synthesis of Polysubstituted Benzenes
The compound serves as a key intermediate in the synthesis of polysubstituted benzenes. This is particularly important in the creation of complex organic molecules with multiple substituents on the benzene ring, which can significantly alter the chemical properties and biological activities of the resulting compounds .
Suzuki-Miyaura Coupling Reactions
In the Suzuki-Miyaura coupling reaction, 1-Bromo-4-(3-fluorocyclobutyl)benzene is employed to form carbon-carbon bonds. This reaction is pivotal in the construction of complex organic molecules, especially in the pharmaceutical industry where such compounds can lead to new drugs .
Fluoroalkylation of Heteroaromatic Compounds
This bromobenzene derivative is utilized in the fluoroalkylation of heteroaromatic compounds. The introduction of a fluorocyclobutyl group into heteroaromatics can result in molecules with unique physical, chemical, and biological properties, which are of interest in materials science and drug discovery .
Custom Synthesis and Impurity Profiling
The compound is also significant in custom synthesis and impurity profiling. It is available for bulk manufacturing and procurement for research purposes, which includes the synthesis of novel organic compounds and the identification of impurities in pharmaceutical substances .
Development of Nonsteroidal PDE4 Inhibitors
1-Bromo-4-(3-fluorocyclobutyl)benzene: is instrumental in the development of nonsteroidal PDE4 inhibitors. These inhibitors are used in the treatment of various inflammatory diseases, including atopic dermatitis, and the compound’s role in their synthesis is crucial for advancing therapeutic options .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-bromo-4-(3-fluorocyclobutyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrF/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8,10H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXLNMHFYCFPJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1F)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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